Cas no 6652-06-8 (4-(4-Chlorophenyl)-piperidine Hydrochloride)

• Product Name: 4-(4-Chlorophenyl)-piperidine Hydrochloride
• CAS No: 6652-06-8
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• MDL: MFCD02178903
• CID: 830145
• PubChem ID: 2757843
• Update Time: 2025-11-01

4-(4-Chlorophenyl)-piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)piperidine hydrochloride
• 4-(4-Chlorophenyl)-piperidine hydrochloride
• 4-(4-Chloro-phenyl)-piperidine hydrochloride
• 4-(4-chlorophenyl)piperidine hcl
• KJZPSLZQMISKHY-UHFFFAOYSA-N
• RP28005
• AB10963
• 4-(4-Chloro-phenyl)-piperidine, HCl
• 4-(4-Chlorophenyl)Piperidinium Chloride
• 4-(4-chloro-phenyl)-piperidine hcl salt
• SY02577
• 4-(4-Chloro-phenyl)piperidine hydrochloride
• CHEMBL2011555
• CS-W002893
• AKOS005259720
• MFCD02178903
• Z1728629233
• 4-(4-chlorophenyl)-piperidine hydrochloride, AldrichCPR
• DS-2873
• 4-(4-chlorophenyl)piperidineHydrochloride
• 4-(4-CHLOROPHENYL)-PIPERIDINE HCL
• EN300-153776
• AMY27731
• 4-(4-chlorophenyl)piperidine;hydrochloride
• A914225
• 6652-06-8
• MFCD03077010
• 4-(4-Chlorophenyl)piperidine hydrochloride (1:1)
• 4-(4-chlorophenyl) piperidine hydrochloride
• FT-0688253
• SCHEMBL557429
• DTXSID70374048
• SY025773
• J-513489
• DB-057852
• 4-(4-Chlorophenyl)-piperidine Hydrochloride

• MDL： MFCD02178903
• Inchi： 1S/C11H14ClN.ClH/c12-11-3-1-9(2-4-11)10-5-7-13-8-6-10;/h1-4,10,13H,5-8H2;1H
• InChI Key： KJZPSLZQMISKHY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCNCC1.Cl

Computed Properties

• Exact Mass: 231.05800
• Monoisotopic Mass: 231.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 211-214°C
• PSA: 12.03000
• LogP: 3.93780

4-(4-Chlorophenyl)-piperidine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 4-(4-Chlorophenyl)-piperidine Hydrochloride

Recent Advances in the Study of 4-(4-Chlorophenyl)-piperidine Hydrochloride (CAS: 6652-06-8)

4-(4-Chlorophenyl)-piperidine Hydrochloride (CAS: 6652-06-8) is a chemical compound of significant interest in the field of medicinal chemistry and pharmacology. Recent studies have explored its potential applications as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs. This research brief aims to summarize the latest findings regarding its pharmacological properties, synthetic pathways, and potential clinical applications.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 4-(4-Chlorophenyl)-piperidine Hydrochloride as a precursor in the synthesis of sigma-1 receptor ligands. The research demonstrated that derivatives of this compound exhibit high affinity for sigma-1 receptors, which are implicated in neuroprotection and the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, highlighting their potential as therapeutic candidates.

Another significant advancement was reported in a 2024 study in Bioorganic & Medicinal Chemistry Letters, which focused on the compound's utility in the development of antipsychotic agents. The researchers synthesized a series of analogs based on 4-(4-Chlorophenyl)-piperidine Hydrochloride and evaluated their efficacy in modulating dopamine and serotonin receptors. The results indicated that certain analogs exhibited promising antipsychotic activity with reduced side effects compared to existing treatments, suggesting a potential new avenue for schizophrenia therapy.

In addition to its CNS applications, recent research has also explored the compound's role in cancer therapeutics. A 2023 paper in European Journal of Medicinal Chemistry highlighted its use as a scaffold for designing histone deacetylase (HDAC) inhibitors. These inhibitors have shown efficacy in inducing apoptosis in various cancer cell lines, particularly in hematological malignancies. The study underscored the versatility of 4-(4-Chlorophenyl)-piperidine Hydrochloride in drug discovery and its potential to address unmet medical needs in oncology.

From a synthetic chemistry perspective, advancements in the production of 4-(4-Chlorophenyl)-piperidine Hydrochloride have also been reported. A 2024 study in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces environmental impact. The new method employs greener solvents and catalytic processes, aligning with the pharmaceutical industry's growing emphasis on sustainable practices.

In conclusion, 4-(4-Chlorophenyl)-piperidine Hydrochloride (CAS: 6652-06-8) continues to be a compound of high relevance in medicinal chemistry. Its applications span neuropharmacology, antipsychotic drug development, and cancer therapeutics, supported by robust scientific evidence. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential, making it a valuable asset in the pursuit of novel treatments for complex diseases.